4-Bromo-2-(pyridin-4-yl)pyridazin-3(2H)-one

• IUPAC Name: 4-bromo-2-pyridin-4-ylpyridazin-3-one
• InChI: InChI=1S/C9H6BrN3O/c10-8-3-6-12-13(9(8)14)7-1-4-11-5-2-7/h1-6H
• InChI Key: DFXPKIBWNKVHRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1N2C(=O)C(=CC=N2)Br
• Molecular Formula: C9H6BrN3O
• Molecular Weight: 252.07 g/mol

Description

“4-Bromo-2-(pyridin-4-yl)pyridazin-3(2H)-one” is a chemical compound with the formula C9H6BrN3O and a molecular weight of 252.07. It’s available for bulk custom synthesis and procurement.

Scientific Research Applications

Synthesis of Biologically Active Compounds

4-Bromo-2-(pyridin-4-yl)pyridazin-3(2H)-one serves as an intermediate in the synthesis of various biologically active compounds. This is exemplified in the study by (Wang et al., 2016), which details the synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, an important intermediate for various biologically active compounds.

Development of Novel Heterocyclic Compounds

The compound is utilized in the creation of novel heterocyclic compounds with potential medicinal importance. As demonstrated by (Sapegin et al., 2015), it is used in condensation reactions to produce medicinally significant tetracyclic pyrazolo[1,5-d][1,4]oxazepines, showcasing its utility in pharmaceutical chemistry.

Antibacterial Properties

Research indicates that derivatives of this compound show promising antibacterial properties. The study by (Bogdanowicz et al., 2013) reveals that 2-Bromo-4-(pyrrolidin-1-yl)pyridine-3-carbonitrile and its derivatives exhibit significant antimicrobial activity, highlighting the potential of this compound in developing new antibacterial agents.

Synthesis of Pyridazinone Derivatives

This chemical is also involved in synthesizing pyridazinone derivatives. In the research by (Kamble et al., 2015), new 4‐chloro‐2‐(3‐chloro‐4‐fluorophenyl)‐5‐(aliphatic/cyclic saturated amino)pyridazin‐3(2H)‐one derivatives were synthesized and characterized for their potential as anticancer, antiangiogenic, and antioxidant agents.

Crystal Structure Analysis

The crystal and molecular structure of derivatives of 4-Bromo-2-(pyridin-4-yl)pyridazin-3(2H)-one has been studied, as shown in the work by (Rodi et al., 2013). This research provides insights into the molecular geometry and interactions in the solid state, important for understanding its chemical behavior and applications.

Corrosion Inhibition

Studies also suggest its derivatives can act as corrosion inhibitors. (Saady et al., 2021) evaluated the inhibitory performance of imidazo[4,5-b] pyridine derivatives against mild steel corrosion, indicating its potential application in material science.

Anticancer Activity

Some derivatives of this compound have been explored for their anticancer properties. As indicated by (Allam et al., 2020), 6-bromo-2-(pyridin-3-yl)-4-substituted quinazolines, derived from this compound, have been synthesized and screened for their efficacy as EGFR inhibitors, showcasing their potential in cancer therapy.